Cas no 851407-53-9 ((2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide)

(2Z)-N-2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide is a synthetic organic compound featuring a quinolinone core linked to a phenylpropenamide moiety via an ethyl spacer. Its (Z)-configured double bond and conjugated system contribute to its structural rigidity, potentially enhancing binding affinity in biological applications. The 7,8-dimethyl substitution on the quinolinone ring may improve metabolic stability, while the 2-oxo-1,2-dihydroquinoline scaffold is known for its pharmacological relevance. This compound’s design suggests utility as an intermediate or bioactive molecule in medicinal chemistry, particularly in targeting enzymes or receptors where planar, conjugated systems are advantageous. Its well-defined stereochemistry and modular structure allow for further derivatization.
(2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide structure
851407-53-9 structure
Product Name:(2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide
CAS No:851407-53-9
MF:C22H22N2O2
MW:346.422285556793
CID:5798661
Update Time:2025-10-23

(2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-phenylacrylamide
    • 2-Propenamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-3-phenyl-
    • (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide
    • Inchi: 1S/C22H22N2O2/c1-15-8-10-18-14-19(22(26)24-21(18)16(15)2)12-13-23-20(25)11-9-17-6-4-3-5-7-17/h3-11,14H,12-13H2,1-2H3,(H,23,25)(H,24,26)
    • InChI Key: OOHNSVOSMSYXOR-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C=CC1=CC=CC=C1

Experimental Properties

  • Density: 1.162±0.06 g/cm3(Predicted)
  • Boiling Point: 633.4±55.0 °C(Predicted)
  • pka: 11.67±0.70(Predicted)

(2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide Pricemore >>

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Additional information on (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide

Comprehensive Overview of (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide (CAS No. 851407-53-9)

(2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide, with the CAS number 851407-53-9, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl moiety and the (2Z)-3-phenylprop-2-enamide side chain, contribute to its potential applications in drug discovery and development.

The chemical properties of (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide make it a promising candidate for targeting specific biological pathways. Researchers have explored its role as a modulator of enzyme activity, particularly in the context of inflammation and oxidative stress. The compound's quinoline core is structurally similar to several FDA-approved drugs, which has spurred investigations into its potential therapeutic benefits. Recent studies suggest that it may interact with key proteins involved in cellular signaling, making it a valuable tool for mechanistic studies.

In the realm of drug discovery, CAS 851407-53-9 has been studied for its potential as a small-molecule inhibitor. Its ability to bind selectively to certain receptors or enzymes has made it a subject of interest for treating conditions related to metabolic disorders. The (2Z)-3-phenylprop-2-enamide group enhances its bioavailability, a critical factor in pharmacokinetics. This aspect is particularly relevant given the growing demand for orally active compounds in modern medicine.

The synthetic pathways for producing (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide have been optimized to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline its production. These methods not only improve efficiency but also align with the principles of green chemistry, reducing waste and energy consumption. The compound's stability under various conditions has been confirmed through rigorous analytical testing, including HPLC and NMR spectroscopy.

From a market perspective, the demand for quinoline-based compounds like CAS 851407-53-9 is on the rise, driven by their applications in personalized medicine and targeted therapies. Pharmaceutical companies are increasingly investing in research to explore its efficacy in preclinical models. Additionally, the compound's potential as a research reagent has made it a staple in academic and industrial laboratories. Its versatility extends to biochemical assays, where it serves as a reference standard for studying molecular interactions.

One of the most frequently asked questions about (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide pertains to its solubility and formulation. Researchers often seek information on optimal solvents for dissolving this compound, with DMSO and ethanol being common choices. Another hot topic is its stability profile, especially under long-term storage conditions. Proper handling and storage at recommended temperatures are essential to maintain its integrity.

In conclusion, (2Z)-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylprop-2-enamide (CAS 851407-53-9) represents a fascinating area of research with broad implications for medicinal chemistry and drug development. Its unique structure, combined with its potential biological activities, positions it as a compound of significant scientific and commercial interest. As research continues to uncover its full potential, this molecule is likely to play an increasingly important role in advancing therapeutic innovations.

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